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CID 25194228 CID 25194228 MDA 77 is a selective inverse agonist of the human peripheral cannabinoid (CB2) receptor that demonstrates an EC50 value of 5.8 nM at CB2 and no activity at central cannabinoids (CB1) receptor in functional binding assays. The in vivo activity of this compound has not been reported.
Brand Name: Vulcanchem
CAS No.: 1103774-21-5
VCID: VC0135799
InChI: InChI=1S/C21H23N3O3/c1-3-4-8-13-24-18-14-16(27-2)11-12-17(18)19(21(24)26)22-23-20(25)15-9-6-5-7-10-15/h5-7,9-12,14H,3-4,8,13H2,1-2H3,(H,23,25)/b22-19-
SMILES: CCCCCN1C2=C(C=CC(=C2)OC)C(=NNC(=O)C3=CC=CC=C3)C1=O
Molecular Formula: C21H23N3O3
Molecular Weight: 365.4 g/mol

CID 25194228

CAS No.: 1103774-21-5

Reference Standards

VCID: VC0135799

Molecular Formula: C21H23N3O3

Molecular Weight: 365.4 g/mol

CID 25194228 - 1103774-21-5

CAS No. 1103774-21-5
Product Name CID 25194228
Molecular Formula C21H23N3O3
Molecular Weight 365.4 g/mol
IUPAC Name N-[(Z)-(6-methoxy-2-oxo-1-pentylindol-3-ylidene)amino]benzamide
Standard InChI InChI=1S/C21H23N3O3/c1-3-4-8-13-24-18-14-16(27-2)11-12-17(18)19(21(24)26)22-23-20(25)15-9-6-5-7-10-15/h5-7,9-12,14H,3-4,8,13H2,1-2H3,(H,23,25)/b22-19-
Standard InChIKey BUSVEUMKIXHTKG-QOCHGBHMSA-N
Isomeric SMILES CCCCCN1C2=C(C=CC(=C2)OC)/C(=N/NC(=O)C3=CC=CC=C3)/C1=O
SMILES CCCCCN1C2=C(C=CC(=C2)OC)C(=NNC(=O)C3=CC=CC=C3)C1=O
Canonical SMILES CCCCCN1C2=C(C=CC(=C2)OC)C(=NNC(=O)C3=CC=CC=C3)C1=O
Description MDA 77 is a selective inverse agonist of the human peripheral cannabinoid (CB2) receptor that demonstrates an EC50 value of 5.8 nM at CB2 and no activity at central cannabinoids (CB1) receptor in functional binding assays. The in vivo activity of this compound has not been reported.
Synonyms 2Z-(1,2-dihydro-6-methoxy-2-oxo-1-pentyl-3H-indol-3-ylidene)hydrazide benzoic acid
Reference 1.Diaz, P.,Phatuk, S.S.,Xu, J., et al. 6-Methoxy-N-alkyl isatin acylhydrazone derivatives as a novel series of potent selective cannabinoid receptor 2 inverse agonists: design, synthesis, and binding mode prediction. Journal of Medicinal Chemistry 52(2),
PubChem Compound 25194228
Last Modified Jan 05 2022
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